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Compound of Interest

Ethyl Cyclopropylcarboxylate-d5
(Major)

Cat. No.: B586708

Compound Name:

Proper Disposal of Ethyl
Cyclopropylcarboxylate-d5 (Major)

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance for the safe and compliant disposal of Ethyl
Cyclopropylcarboxylate-d5. The procedures outlined are based on the safety data for the non-
deuterated analog, Ethyl Cyclopropylcarboxylate, as compounds enriched with stable isotopes
like deuterium (d5) do not require additional disposal precautions beyond those for the parent
compound.[1] However, given the value of deuterated compounds, recycling should be
considered as a primary option.

Key Safety and Hazard Information

Ethyl Cyclopropylcarboxylate is classified as a highly flammable liquid and vapor.[2] It is crucial
to handle this compound in a well-ventilated area, away from heat, sparks, open flames, and
other ignition sources.[3][4] Personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn at all times.
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Property Value Source
Physical State Liquid [3]
Appearance Light yellow [3]
Boiling PoinyRange 129-133°C/264.2-271.4°F )
@ 760 mmHg
Flash Point 18 °C/64.4 °F [3]
Vapor Density 3.94 [3]
Specific Gravity 0.960 [3]

Acids, Bases, Strong oxidizing
Incompatible Materials agents, Strong reducing [3]

agents

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper handling and
disposal of Ethyl Cyclopropylcarboxylate-d5.
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Start: Have Excess
Ethyl Cyclopropylcarboxylate-d5

Consider Recycling:
Is the compound pure enough
for redistribution or internal reuse?

Yes

Return to Supplier or

Contact a Specialized
Recycling Service

Proceed to Disposal

Collect in a designated,
properly labeled, and sealed
waste container.

Label container with:
'Flammable Liquid Waste'
'Ethyl Cyclopropylcarboxylate-d5'

Store waste container in a
cool, dry, well-ventilated area
away from ignition sources.

Arrange for pickup by a
certified hazardous waste
disposal company.

Click to download full resolution via product page

Caption: Decision workflow for the handling and disposal of Ethyl Cyclopropylcarboxylate-d5.
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Step-by-Step Disposal Protocol

If recycling is not a viable option, follow these steps for the disposal of Ethyl
Cyclopropylcarboxylate-d5:

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety goggles, and a flame-retardant
lab coat.

o Waste Collection:

o Collect the waste Ethyl Cyclopropylcarboxylate-d5 in a designated and compatible waste
container. The container should be made of a material that will not react with the chemical.

o Ensure the container is properly sealed to prevent leaks and the escape of flammable
vapors.

e Labeling:

o Clearly label the waste container with the full chemical name: "Ethyl
Cyclopropylcarboxylate-d5".

o Include prominent hazard warnings, such as "Flammable Liquid" and any other applicable
hazard symbols.

o Storage:

[¢]

Store the sealed waste container in a designated hazardous waste storage area.

o

This area must be cool, dry, and well-ventilated.[3]

o

Crucially, the storage location must be away from all sources of heat, sparks, and open
flames.[3][4]

o

Ensure the storage area is secure and only accessible to authorized personnel.

e Final Disposal:
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o Dispose of the contents and the container in accordance with all local, regional, and
national regulations.[3][5]

o This typically involves arranging for collection by a licensed hazardous waste disposal
company. Do not attempt to dispose of this chemical down the drain or with general
laboratory trash.

By adhering to these procedures, you will ensure the safe and environmentally responsible
disposal of Ethyl Cyclopropylcarboxylate-d5, safeguarding both laboratory personnel and the
wider environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

